3-((2,6-Dimethylphenyl)amino)phenol
Overview
Description
“3-((2,6-Dimethylphenyl)amino)phenol” is a chemical compound with the CAS Number: 180163-21-7 . It has a molecular weight of 213.28 . The IUPAC name for this compound is 3-(2,6-dimethylanilino)phenol .
Molecular Structure Analysis
The InChI code for “3-((2,6-Dimethylphenyl)amino)phenol” is 1S/C14H15NO/c1-10-5-3-6-11(2)14(10)15-12-7-4-8-13(16)9-12/h3-9,15-16H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
“3-((2,6-Dimethylphenyl)amino)phenol” has a boiling point of 348.3±27.0°C at 760 mmHg . It is a white to off-white to brown solid . The compound should be stored in a dark place, in an inert atmosphere, at room temperature .
Scientific Research Applications
Synthesis and Polymerization
A significant application of 3-((2,6-Dimethylphenyl)amino)phenol derivatives is in the field of polymer chemistry. Studies have shown the synthesis of novel polymers through oxidative polymerization processes, which utilize derivatives of 3-((2,6-Dimethylphenyl)amino)phenol. These processes yield polymers with high molecular weight and thermal stability. For instance, a novel Schiff base polymer containing phenol group was prepared by oxidative polycondensation, showing high thermal stability up to 1200°C and increased electrical conductivity upon doping with iodine (Baran & Saçak, 2017).
Catalysis
The compound and its derivatives are also explored in catalysis. For example, they have been used to catalyze the synthesis of dimeric phenol derivatives, showcasing their potential in producing compounds with significant antioxidant and radical scavenging activities (Gülçin & Daştan, 2007). Additionally, the role of these compounds in catalyzing oxidative polymerizations of phenols has been revisited, highlighting their importance in the synthesis of phenolic polymers with specific coupling selectivity and the development of clean and low-loading processes (Kobayashi & Higashimura, 2003).
Environmental Applications
The biodegradation potential of derivatives of 3-((2,6-Dimethylphenyl)amino)phenol has been studied, particularly in the context of environmental pollution. Research has investigated the degradation of dimethylphenols by bacteria, exploring different catabolic pathways and highlighting the environmental significance of these compounds in reducing pollution from phenolic compounds (Viggor et al., 2002).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements are P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
3-(2,6-dimethylanilino)phenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO/c1-10-5-3-6-11(2)14(10)15-12-7-4-8-13(16)9-12/h3-9,15-16H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQHONSDEIKIIGH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)NC2=CC(=CC=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90695989 |
Source
|
| Record name | 3-(2,6-Dimethylanilino)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
180163-21-7 |
Source
|
| Record name | 3-(2,6-Dimethylanilino)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90695989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 180163-21-7 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Thia-6-azatetracyclo[7.6.0.03,7.010,14]pentadeca-1,3(7),5,8-tetraene](/img/structure/B573705.png)
